
Technical Application Note: Octrizole (UV-329)
Stabilization of Polyolefins

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name: Octrizole

CAS No.: 3147-75-9

Cat. No.: B046696 Get Quote

Part 1: Core Directive & Scientific Rationale
Introduction
Octrizole (CAS 3147-75-9), commercially known as UV-329 or Tinuvin 329, is a

hydroxyphenyl-benzotriazole UVA (Ultraviolet Absorber).[1][2][3] Unlike benzophenones,

Octrizole offers a distinct advantage in polyolefin applications due to its hydrophobic 1,1,3,3-

tetramethylbutyl tail, which enhances compatibility with non-polar matrices like Polyethylene

(PE) and Polypropylene (PP).

For drug development professionals, the relevance of Octrizole lies in pharmaceutical

packaging. Many active pharmaceutical ingredients (APIs) are photosensitive. Packaging

composed of PE/PP stabilized with Octrizole acts as a cutoff filter, preventing UV radiation

(270–380 nm) from degrading the drug product while maintaining the mechanical integrity of

the container.

Mechanism of Action: ESIPT
Octrizole functions via Excited State Intramolecular Proton Transfer (ESIPT). Upon absorbing

a UV photon, the molecule undergoes a rapid, reversible proton transfer from the hydroxyl

group to the nitrogen atom. This process dissipates the absorbed energy as harmless heat

(thermal energy) rather than fluorescence or phosphorescence, returning the molecule to its

ground state to repeat the cycle.
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Figure 1: Photostabilization Mechanism (ESIPT Cycle)
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Caption: The reversible ESIPT cycle allows Octrizole to absorb UV photons and release

energy as heat without chemical consumption.

Part 2: Formulation & Material Selection
Physicochemical Properties

Parameter Value Significance

Chemical Name

2-(2H-benzotriazol-2-yl)-4-

(1,1,3,3-

tetramethylbutyl)phenol

Core Identity

Molecular Weight 323.4 g/mol

Medium MW reduces migration

compared to smaller UVAs.[2]

[3]

Melting Point 103–105°C

Melts early in the extruder,

ensuring homogeneous

dispersion.

Thermal Stability > 350°C (TGA 5% loss)

Survives high-temperature PP

processing without

degradation.

Absorption Max 300–340 nm
Covers critical UVB/UVA range

damaging to polymers/drugs.

Synergistic Formulation Strategy
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While Octrizole absorbs UV light, it does not scavenge free radicals formed by photons that

slip through the filter. Therefore, a self-validating formulation must pair Octrizole with a

Hindered Amine Light Stabilizer (HALS).

Octrizole (UVA): The "Shield." Filters incoming UV.[2]

HALS (e.g., UV-770 or UV-622): The "Scavenger." Neutralizes free radicals generated by

any UV leakage or thermal oxidation.

Recommended Loading Levels:

Standard Outdoor PP/PE: 0.2% Octrizole + 0.2% HALS.

Medical Packaging (High Transparency): 0.3–0.5% Octrizole (HALS may be reduced to

prevent interaction with acidic drugs).

Regulatory Compliance (Critical for Medical/Food Use)
FDA 21 CFR 178.2010: Approved for use in olefin polymers.

Limit: Generally 0.5 mg/in² of food-contact surface.

Note: For medical devices, verify USP <661> and Extractables/Leachables (E&L) profiles.

Part 3: Processing Protocols
Protocol A: Compounding via Twin-Screw Extrusion
Objective: Create a homogeneous 10% Masterbatch to ensure accurate dosing during final

molding.

Materials:

Carrier Resin: LLDPE (Melt Index ~20) or PP Homopolymer (Melt Flow Rate ~12).

Octrizole Powder (Purity >99%).[3][4]

Step-by-Step Procedure:
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Pre-Blending: Tumble mix resin pellets with Octrizole powder for 20 minutes. Add 0.05%

mineral oil as a binder to prevent powder segregation.

Feeder Setup: Use a gravimetric feeder. Octrizole has a low melting point (105°C) and may

bridge in the hopper; ensure agitation.

Extrusion Profile (Polypropylene Example):

Zone 1 (Feed): 160°C

Zone 2-4 (Compression): 190°C – 210°C

Zone 5-8 (Metering): 220°C

Die: 220°C

Note: Do not exceed 260°C to prevent volatilization, though Octrizole is stable up to

350°C.

Pelletizing: Water bath cooling followed by strand pelletizing. Ensure pellets are dried (<0.1%

moisture) before bagging.

Protocol B: Injection Molding of Test Specimens
Step-by-Step Procedure:

Let-down: Mix the 10% Masterbatch with virgin polymer to achieve final concentration (e.g.,

2% Masterbatch = 0.2% Active).

Molding Parameters:

Back Pressure: Increase slightly (50–100 bar) to improve mixing.

Mold Temperature: 40°C (PE) to 60°C (PP).

Output: Produce ISO 527 tensile bars and 1mm thick plaques for optical testing.

Part 4: Validation & Testing Protocols
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Workflow: Validation Lifecycle
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Caption: The validation lifecycle ensures material integrity through weathering, chemical, and

physical stress testing.

Protocol C: Accelerated Weathering (ASTM D2565)
Objective: Simulate outdoor exposure to validate UV protection efficacy.

Apparatus: Xenon-Arc Weather-Ometer.

Filters: Daylight filters (Borosilicate S/S) to simulate outdoor sunlight (cutoff <295 nm).
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Cycle Parameters (Cycle 1):

Irradiance: 0.35 W/m² @ 340 nm.[5]

Black Panel Temp: 63 ± 2°C.[5]

Cycle: 102 minutes light only, followed by 18 minutes light + water spray.

Duration:

Screening: 1,000 hours.

Full Validation: 2,000 – 4,000 hours (depending on geography target).

Pass Criteria:

Retention of Tensile Strength > 80%.

Delta E (Color Change) < 3.0.[6]

Protocol D: Extractables & Leachables (E&L)
Assessment
Critical for Pharmaceutical Packaging applications.

Extraction Media: Water, Isopropanol (IPA), and n-Hexane (simulating different drug

vehicles).

Condition: Reflux for 4 hours (Aggressive) or 50°C for 72 hours (Simulation).

Analysis: HPLC-UV (High-Performance Liquid Chromatography).

Column: C18 Reverse Phase.

Mobile Phase: Acetonitrile/Water gradient.

Detection: 340 nm (Octrizole absorption max).
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Limit: Detectable leaching must be below the Safety Concern Threshold (SCT) defined by

the toxicological risk assessment of the drug product.

Part 5: Troubleshooting Guide
Issue Probable Cause Corrective Action

Blooming (White powder on

surface)

Supersaturation; Octrizole

concentration >0.5% in PE.

Reduce loading or switch to a

higher MW benzotriazole (e.g.,

UV-326) if high loading is

required.

Yellowing after Extrusion

Interaction with phenolic

antioxidants (BHT pinking) or

catalyst residues.

Use "Phenol-free" stabilization

packages. Add phosphite

stabilizers (e.g., AO 168) to

protect the resin during melt.

Low UV Protection
Volatilization during processing

or poor dispersion.

Check extruder vacuum vents

(is additive being sucked out?).

Confirm melt temp < 280°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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